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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety data for 1-Tetradecene, an

alpha-olefin utilized in various industrial and research applications. The following sections detail

its physicochemical properties, toxicological profile, and ecological impact, supported by

experimental methodologies. A logical workflow for handling spills is also presented.

Core Health and Safety Data
The following tables summarize the key quantitative health and safety data for 1-Tetradecene.
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Property Value Reference

Molecular Formula C₁₄H₂₈ [1][2]

Molecular Weight 196.38 g/mol [1][2]

Appearance Colorless liquid [2][3][4]

Odor Mild, pleasant [2]

Boiling Point
251.1 °C (484 °F) at 760

mmHg
[1]

Melting Point -12.9 °C (8.8 °F) [1]

Flash Point 110 °C (230 °F) [1][5]

Autoignition Temperature 235 °C (455 °F) [1][5][6]

Specific Gravity 0.771 at 20 °C (68 °F) [1]

Vapor Pressure
4.55 mmHg at 104.4 °C (220

°F)
[1]

Solubility
Insoluble in water. Soluble in

ethanol, ether, and benzene.
[2]

Toxicological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.slideshare.net/slideshow/oecd-guideline-420-acute-oral-toxicity-fixed-dose-procedure/131453557
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.slideshare.net/slideshow/oecd-guideline-420-acute-oral-toxicity-fixed-dose-procedure/131453557
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 5,000 mg/kg [7]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

> 2,475 mg/m³ (4

hours)
[2]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal > 10,000 mg/kg

Skin

Corrosion/Irritatio

n

Rabbit Dermal No skin irritation

Serious Eye

Damage/Irritation
Rabbit Ocular No eye irritation

Skin

Sensitization
Guinea pig Dermal Not a sensitizer

Germ Cell

Mutagenicity
S. typhimurium Ames test Negative [8]

Carcinogenicity - -

Not classified as

a carcinogen by

IARC, NTP, or

OSHA.

[8]

Aspiration

Hazard
Human Ingestion

May be fatal if

swallowed and

enters airways.

[3][9]
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Test Species Duration Value Reference

Acute Toxicity to

Fish (LC50)

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours > 1,000 mg/L [10]

Acute Toxicity to

Daphnia (EC50)

Daphnia magna

(Water Flea)
48 hours > 1,000 mg/L [7]

Toxicity to Algae

(EL50)

Selenastrum

capricornutum
96 hours > 1,000 mg/L [7][10]

Biodegradability - -
Readily

biodegradable.
[7][10]

Bioaccumulation - -

Bioaccumulation

may occur in

aquatic

organisms.

[4]

Experimental Protocols
The toxicological and ecological data presented above are primarily derived from standardized

test guidelines established by the Organisation for Economic Co-operation and Development

(OECD). The following are detailed methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Test Guideline 420: Fixed
Dose Procedure)
This method is designed to assess the acute oral toxicity of a substance.[11]

Principle: The test involves administering the substance in a single dose to a group of

animals of a single sex (typically female rats) in a stepwise manner using fixed doses (5, 50,

300, 2000, or 5000 mg/kg).[9] The endpoint is the observation of clear signs of toxicity at a

particular dose level, rather than mortality.[11]

Animal Selection and Preparation: Healthy, young adult rodents (usually rats) are used.[9]

The animals are acclimatized to laboratory conditions for at least five days prior to the test.

[12] Food is withheld overnight before dosing.[9]
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Sighting Study: A preliminary sighting study is conducted with a single animal per dose step

to determine the appropriate starting dose for the main study.[5][11]

Main Study: A group of five animals of one sex is used for each dose level investigated.[9]

The substance is administered by gavage using a stomach tube or a suitable intubation

cannula.[9]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[9][11] Key observation times are immediately after dosing

and then periodically during the first 24 hours, and daily thereafter.[12]

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

Acute Inhalation Toxicity (OECD Test Guideline 403)
This guideline is used to determine the health hazards associated with short-term exposure to

a substance via inhalation.[1][13]

Principle: The test involves exposing animals (typically rats) to the test substance as a gas,

vapor, or aerosol in a controlled atmosphere for a defined period (usually 4 hours).[1][13]

Two main protocols are described: a traditional LC50 protocol and a Concentration x Time (C

x T) protocol.[1][14]

Animal Selection: Healthy young adult rodents are used.

Exposure Conditions: Animals are exposed in dynamic inhalation exposure chambers that

ensure a stable and uniform concentration of the test substance in the air.[13]

Concentration Levels: In the traditional LC50 protocol, at least three concentrations are

used, with the aim of determining the concentration that is lethal to 50% of the test animals.

[1] The C x T protocol uses a series of concentrations over multiple time durations.[1]

Observation: Animals are monitored for signs of toxicity during and after exposure for a

period of at least 14 days.[1][14] Body weight is measured before the test and at least

weekly thereafter.
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Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This test assesses the potential of a substance to cause irritation or corrosion to the skin.[2][3]

[15]

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) of an experimental animal (typically an albino rabbit).[16][17] The

untreated skin of the same animal serves as a control.[15]

Animal Selection: Healthy young adult albino rabbits are used.

Procedure: The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a shaved

patch of skin and covered with a gauze patch and non-irritating tape.[16] The exposure

period is typically 4 hours.[16][17]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal.[15] The observation period may be extended up

to 14 days to assess the reversibility of the effects.[16]

Scoring: The severity of skin reactions is graded according to a numerical scoring system.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This guideline evaluates the potential of a substance to cause irritation or corrosion to the eyes.

[6][18][19]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal (usually an albino rabbit).[18][19] The untreated eye serves as a

control.[6]

Animal Selection: Healthy young adult albino rabbits are used.
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Procedure: A single dose of the test substance is instilled into the eye. The use of topical

anesthetics is recommended to minimize pain.[18]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application of the test

substance.[18] The degree of eye irritation/corrosion is evaluated by scoring lesions of the

cornea, iris, and conjunctiva.

Confirmation: If an irritant effect is observed in the initial test, the response may be confirmed

in up to two additional animals.[18]

Fish, Acute Toxicity Test (OECD Test Guideline 203)
This test is designed to determine the acute lethal toxicity of a substance to fish.[20][21][22]

Principle: Fish are exposed to the test substance in a static or semi-static system for a 96-

hour period.[20][23] Mortalities are recorded at 24, 48, 72, and 96 hours, and the

concentration that kills 50% of the fish (LC50) is determined.[20][23]

Test Species: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) and

Zebrafish (Danio rerio).[22]

Procedure: A limit test is often performed first at a concentration of 100 mg/L.[24] If mortality

occurs, a full dose-response test is conducted with at least five concentrations in a geometric

series.[23][24]

Test Conditions: The test is conducted under controlled conditions of temperature, light, and

dissolved oxygen.

Data Analysis: The LC50 values and their 95% confidence limits are calculated using

appropriate statistical methods.[24]

Mandatory Visualization
1-Tetradecene Spill Response Workflow
The following diagram outlines the logical steps for responding to a 1-Tetradecene spill in a

laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Tetradecene Spill Response Workflow

Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Is the spill major?
(>1 liter or poses immediate danger)

Evacuate Immediate Area
Alert Others

Yes

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

No Minor SpillMajor Spill

Call Emergency Services
(911 or internal emergency number)

Isolate the Area
(Close doors, restrict access)

Contain the Spill
(Use absorbent dikes/pads)

Absorb the Spill
(Work from outside in)

Collect Contaminated Material
in a sealed container

Decontaminate the Area
(Soap and water)

Dispose of Waste
as hazardous material

Report the Incident
to Supervisor/EHS

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-Tetradecene spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b072687?utm_src=pdf-body-img
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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